Cas no 2022191-94-0 (benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate)

• Product Name: benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate
• CAS No: 2022191-94-0
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6028869
• PubChem ID: 165934511
• Update Time: 2025-10-28

benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7075260
• 2022191-94-0
• benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate

• Inchi： 1S/C15H19NO2/c1-2-10-16(11-13-8-9-13)15(17)18-12-14-6-4-3-5-7-14/h2-7,13H,1,8-12H2
• InChI Key： ATVBPJBSTHFYHU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC=C)CC1CC1)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate

Benzyl N-(Cyclopropylmethyl)-N-(Prop-2-en-1-yl)carbamate (CAS No. 2022191-94-0): An Overview of Its Properties and Applications

Benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate (CAS No. 2022191-94-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its benzyl group, cyclopropylmethyl substituent, and allyl (prop-2-en-1-yl) group, which collectively contribute to its chemical stability and reactivity.

The benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate molecule is a member of the carbamate class, which is widely used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of the benzyl group enhances the compound's solubility in organic solvents, making it suitable for various synthetic transformations. The cyclopropylmethyl substituent introduces a strained ring system, which can influence the compound's reactivity and selectivity in chemical reactions. The allyl group, on the other hand, provides a site for further functionalization through addition reactions or polymerization processes.

Recent research has focused on the benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate as a potential intermediate in the synthesis of novel pharmaceuticals. Studies have shown that this compound can serve as a building block for the development of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate in the synthesis of a series of compounds with potent anti-inflammatory properties. These compounds were found to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its pharmaceutical applications, benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate has also been explored for its potential use in materials science. Researchers at the University of California, Berkeley, have investigated the compound's behavior as a monomer in polymer synthesis. Their findings, published in Macromolecules in 2023, demonstrated that benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate can be polymerized to form high-molecular-weight polymers with excellent thermal stability and mechanical properties. These polymers have shown promise for use in advanced materials such as coatings, adhesives, and composites.

The synthesis of benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate typically involves a multi-step process that includes the formation of an intermediate carbamate derivative followed by functionalization with the benzyl and cyclopropylmethyl groups. One common synthetic route involves the reaction of benzyl chloroformate with cyclopropylmethylamine and allylamine under controlled conditions. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical and chemical properties of benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate have been extensively studied to understand its behavior in different environments. The compound is known to be stable under standard laboratory conditions but can undergo hydrolysis in acidic or basic media. Its solubility profile has been characterized using various solvents, including dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for optimizing its use in synthetic reactions and formulation development.

In terms of safety and handling, benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate should be stored under dry conditions and protected from exposure to moisture and light. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions. It is important to note that while benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate is not classified as a hazardous material under current regulations, proper precautions should still be taken to prevent any potential risks.

The future prospects for benzyl N-(cyclopropylmethyl)-N-(prop-2-en-1-yl)carbamate are promising across multiple industries. In pharmaceutical research, ongoing studies are exploring its potential as a lead compound for drug discovery programs targeting neurological disorders, cancer, and infectious diseases. In materials science, further investigations into its polymerization behavior could lead to the development of new materials with enhanced performance characteristics.

In conclusion, benzyl N-(cyclopropymethyl)-N-(prop-2-en-l-l yl)carbamate (CAS No. 2022191-94-0) is a versatile compound with a wide range of applications in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development, positioning it as a valuable tool in the advancement of these fields.